Cas no 477869-49-1 (4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl 4-fluorophenyl ether)

• Product Name: 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl 4-fluorophenyl ether
• CAS No: 477869-49-1
• CID: 4652751
• Update Time: 2025-05-25

4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl 4-fluorophenyl ether Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl 4-fluorophenyl ether

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl 4-fluorophenyl ether

4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl 4-fluorophenyl ether: A Comprehensive Overview

The compound with CAS No. 477869-49-1, known as 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl 4-fluorophenyl ether, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential for innovative applications. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further solidified its importance in the scientific community.

The molecular structure of 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl 4-fluorophenyl ether is characterized by a sulfanyl group attached to a chlorophenyl ring, a nitro group on the benzene ring, and a fluorophenyl ether moiety. This combination of functional groups imparts the compound with distinctive electronic and steric properties, making it a valuable tool in various chemical reactions and material syntheses. The presence of the sulfanyl group contributes to its stability under certain reaction conditions, while the nitro group enhances its reactivity in specific contexts.

Recent studies have explored the synthesis of this compound through advanced organic reaction techniques, including Suzuki coupling and nucleophilic aromatic substitution. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. For instance, researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders.

In terms of applications, 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl 4-fluorophenyl ether has shown promise in the development of advanced materials such as high-performance polymers and optoelectronic devices. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Furthermore, its ability to act as a versatile building block in organic synthesis has been highlighted in numerous recent publications, underscoring its importance in modern chemical research.

The integration of this compound into drug discovery efforts has been particularly noteworthy. Its ability to modulate key biological pathways makes it a valuable lead compound for developing novel therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression, paving the way for further exploration into its medicinal chemistry applications.

In conclusion, 4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl 4-fluorophenyl ether (CAS No. 477869-49-1) stands out as a multifaceted compound with significant implications across various scientific domains. Its unique structure, versatile reactivity, and diverse applications position it as a key player in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make even greater contributions to the advancement of science and technology.